Cas no 1125421-92-2 (5-(2-(Trifluoromethyl)phenyl)nicotinamide)

5-(2-(Trifluoromethyl)phenyl)nicotinamide structure
1125421-92-2 structure
Product Name:5-(2-(Trifluoromethyl)phenyl)nicotinamide
CAS No:1125421-92-2
MF:C13H9F3N2O
MW:266.218573331833
CID:1033733
PubChem ID:39782083
Update Time:2025-04-20

5-(2-(Trifluoromethyl)phenyl)nicotinamide Chemical and Physical Properties

Names and Identifiers

    • 5-(2-(Trifluoromethyl)phenyl)nicotinamide
    • 5-(2-(Trifluoromethyl)phenyl)nicotimide
    • 5-[2-(trifluoromethyl)phenyl]pyridine-3-carboxamide
    • J-516072
    • 5-[2-(trifluoromethyl)phenyl]nicotinamide
    • 5-(2-(trifluoromethyl)phenyl)pyridine-3-carboxamide
    • DB-295611
    • A1-70033
    • 1125421-92-2
    • DTXSID80653816
    • Inchi: 1S/C13H9F3N2O/c14-13(15,16)11-4-2-1-3-10(11)8-5-9(12(17)19)7-18-6-8/h1-7H,(H2,17,19)
    • InChI Key: JNEYJQJXQQISEY-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=CC=1C1C=NC=C(C(N)=O)C=1)(F)F

Computed Properties

  • Exact Mass: 266.06669740g/mol
  • Monoisotopic Mass: 266.06669740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 56Ų

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